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Compound of Interest

Compound Name: 3-Aminobiphenyl

Cat. No.: B7723418

3-Aminobiphenyl: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, structure, and
relevant experimental methodologies for 3-Aminobiphenyl. The information is intended to
support research, development, and safety protocols involving this compound.

Core Chemical Properties and Structure

3-Aminobiphenyl, with the CAS number 2243-47-2, is an aromatic amine consisting of a
biphenyl backbone substituted with an amino group at the 3-position.[1] It typically appears as
a white to light yellow crystalline solid or a pale yellow oil.[1][2][3] This compound serves as a
building block in the synthesis of various dyes and polymers and has applications in
pharmaceutical research.[1] It is important to note that 3-Aminobiphenyl is considered a
potential carcinogen and should be handled with appropriate safety precautions.[1]

Quantitative Chemical Data

The following table summarizes the key quantitative properties of 3-Aminobiphenyl for easy
reference and comparison.
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Property Value Source(s)
Molecular Formula Ci12H11N [1112114115]
Molecular Weight 169.22 g/mol [4115][6]
Melting Point 28-33 °C [B1141[7]
Boiling Point 177-178 °C [2]

pKa (at 18 °C) 4.25 [1]

Density 1.077 g/cm3 [2]

Flash Point >110 °C (>230 °F) - closed cup  [3][4]

Solubility in Water

Sparingly soluble

[1]

Chemical Structure

The molecular structure of 3-Aminobiphenyl is depicted below. The diagram illustrates the

connectivity of the two phenyl rings and the position of the amine group.
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Sample Preparation:
Finely powder the 3-Aminobiphenyl sample.

:

Capillary Tube Loading:
Tap the open end of a capillary tube into the powder.
Pack the sample to a height of 1-2 mm.

'

Apparatus Setup:
Attach the capillary tube to a thermometer.
Place in a melting point apparatus (e.g., Thiele tube or digital melter).

:

Heating:
Heat the apparatus slowly (1-2 °C per minute) near the expected melting point.

:

Observation:
Record the temperature at which the first liquid appears (T1).

'

Final Reading:
Record the temperature at which the entire sample becomes liquid (T2).

Y

Result:
The melting point range is T1 - T2.
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Start with 3-Aminobiphenyl Sample
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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